Cas no 18409-18-2 (trans-2-Decen-1-ol)

• Product Name: trans-2-Decen-1-ol
• CAS No: 18409-18-2
• MF: C₁₀H₂₀O
• MW: 156.265203475952
• CID: 87950
• PubChem ID: 5364942
• Update Time: 2025-05-20

trans-2-Decen-1-ol Chemical and Physical Properties

Names and Identifiers

• Decenol
• trans-2-Decen-1-ol
• 4-BROMO-1-METHYL-1H-INDOLE
• (2E)-2-Decen-1-ol
• (E)-2-Decen-1-ol
• (E)-2-Decenol
• Dec-2-en-1-ol
• reans-2-Decen-1-ol
• trans-2-Decenol
• Ai3-36045
• 9-Decen-L-ol
• 2-DECEN-1-OL
• Einecs 242-289-8
• 2-Decen-1-ol, (E)-
• Q27289647
• (E)-dec-2-en-1-ol
• J-011793
• AKOS024387376
• 18409-18-2
• (2E)-2-decenol
• NS00012197
• 22104-80-9
• Dec-2-en-1-al
• E-2-decen-1-ol
• LMFA05000142
• 2-Decenol, (2E)-
• SCHEMBL295757
• 2-DECEN-1-OL, TRANS-
• 2-Decenol
• UNII-T46421D2F4
• 2-DECENOL, (E)-
• DTXSID701016140
• CHEMBL2228372
• ?TRANS-2-DECEN-1-OL
• T46421D2F4
• TRANS-2-DECENOL [FHFI]
• Dec-2-enol
• FEMA NO. 4304

• MDL： MFCD00014059
• Inchi： 1S/C10H20O/c1-2-3-4-5-6-7-8-9-10-11/h8-9,11H,2-7,10H2,1H3/b9-8+
• InChI Key： QOPYYRPCXHTOQZ-CMDGGOBGSA-N
• SMILES： OC/C=C/CCCCCCC

Computed Properties

• Exact Mass: 156.1515
• Monoisotopic Mass: 156.151
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 7
• Complexity: 86.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 20.2

Experimental Properties

• Color/Form: Uncertain
• Density: 0.844 g/mL at 25 °C(lit.)
• Boiling Point: 231-232 °C(lit.)
• Flash Point: >230 °F
• Refractive Index: n20/D 1.451(lit.)
• PSA: 20.23
• LogP: 2.89540
• Solubility: Uncertain

trans-2-Decen-1-ol Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohols

Additional information on trans-2-Decen-1-ol

trans-2-Decen-1-ol: A Comprehensive Overview

trans-2-Decen-1-ol, also known by its CAS number 18409-18-2, is a naturally occurring organic compound that has garnered significant attention in recent years due to its unique properties and versatile applications. This compound is a type of alcohol, specifically a primary alcohol, with a carbon chain of ten carbons and a double bond located between the second and third carbons in the trans configuration. Its chemical formula is C₁₀H₂₀O, and it exists as a colorless liquid with a characteristic floral or woody odor.

The compound trans-2-Decen-1-ol is commonly found in various natural sources, including essential oils from plants such as citrus fruits, flowers, and herbs. Its presence in these natural products has made it a valuable ingredient in the fragrance and flavor industries. Recent studies have also explored its potential applications in the pharmaceutical and cosmetic sectors due to its antimicrobial and antioxidant properties.

One of the key aspects of trans-2-Decen-1-ol that has been extensively studied is its stereochemistry. The trans configuration of the double bond plays a crucial role in determining its physical and chemical properties. Researchers have found that this compound exhibits different reactivity compared to its cis counterpart, making it more suitable for certain industrial applications. For instance, its ability to form stable emulsions has made it a preferred choice in cosmetic formulations.

In terms of synthesis, trans-2-Decen-1-ol can be produced through various methods, including hydroboration of alkenes, catalytic hydrogenation, and biotechnological approaches. Recent advancements in biocatalysis have enabled the production of this compound using genetically engineered microorganisms, which offers a more sustainable and eco-friendly alternative to traditional chemical synthesis methods.

The applications of trans-2-Decen-1-ol are vast and diverse. In the fragrance industry, it is used as a key ingredient in perfumes, colognes, and other personal care products due to its pleasant aroma. In the food industry, it serves as a natural flavor enhancer in beverages, confectioneries, and processed foods. Additionally, its antimicrobial properties make it an effective preservative in cosmetic formulations.

Recent research has also highlighted the potential of trans-2-Decen-1-ol as a bioactive compound with therapeutic applications. Studies have shown that it possesses anti-inflammatory and anti-cancer properties, making it a promising candidate for drug development. Furthermore, its ability to scavenge free radicals has led to its use in antioxidant formulations aimed at combating oxidative stress-related diseases.

In conclusion, trans-2-Decen-1-ol (CAS No. 18409-18) is a multifaceted compound with applications spanning across various industries. Its unique chemical structure, natural occurrence, and versatile properties make it an invaluable asset in modern chemistry. As research continues to uncover new potential uses for this compound, it is likely to play an even more significant role in both industrial and therapeutic applications.